Disopyramide Phosphate
Disopyramide Phosphate
Disopyramide Phosphate is a class Ia antiarrhythmic agent with cardiac depressant properties. Disopyramide phosphate exerts its actions by blocking both sodium and potassium channels in cardiac membrane during phase 0 of the action potential. This slows the impulse conduction through the AV node and prolongs the duration of the action potential of normal cardiac cells in atrial and ventricular tissues. Disopyramide prolongs the QT interval and causes a widening of the QRS complex. It also possesses some anticholinergic and local anaesthetic properties. Disopyramide phosphate is used in the treatment of supraventricular tachycardia.
Disopyramide phosphate is an organoammonium phosphate. It derives from a disopyramide.
A class I anti-arrhythmic agent (one that interferes directly with the depolarization of the cardiac membrane and thus serves as a membrane-stabilizing agent) with a depressant action on the heart similar to that of guanidine. It also possesses some anticholinergic and local anesthetic properties.
Disopyramide phosphate is an organoammonium phosphate. It derives from a disopyramide.
A class I anti-arrhythmic agent (one that interferes directly with the depolarization of the cardiac membrane and thus serves as a membrane-stabilizing agent) with a depressant action on the heart similar to that of guanidine. It also possesses some anticholinergic and local anesthetic properties.
Brand Name:
Vulcanchem
CAS No.:
22059-60-5
VCID:
VC0123064
InChI:
InChI=1S/C21H29N3O.H3O4P/c1-16(2)24(17(3)4)15-13-21(20(22)25,18-10-6-5-7-11-18)19-12-8-9-14-23-19;1-5(2,3)4/h5-12,14,16-17H,13,15H2,1-4H3,(H2,22,25);(H3,1,2,3,4)
SMILES:
CC(C)N(CCC(C1=CC=CC=C1)(C2=CC=CC=N2)C(=O)N)C(C)C.OP(=O)(O)O
Molecular Formula:
C21H32N3O5P
Molecular Weight:
437.5 g/mol
Disopyramide Phosphate
CAS No.: 22059-60-5
Reference Standards
VCID: VC0123064
Molecular Formula: C21H32N3O5P
Molecular Weight: 437.5 g/mol
| CAS No. | 22059-60-5 |
|---|---|
| Product Name | Disopyramide Phosphate |
| Molecular Formula | C21H32N3O5P |
| Molecular Weight | 437.5 g/mol |
| IUPAC Name | 4-[di(propan-2-yl)amino]-2-phenyl-2-pyridin-2-ylbutanamide;phosphoric acid |
| Standard InChI | InChI=1S/C21H29N3O.H3O4P/c1-16(2)24(17(3)4)15-13-21(20(22)25,18-10-6-5-7-11-18)19-12-8-9-14-23-19;1-5(2,3)4/h5-12,14,16-17H,13,15H2,1-4H3,(H2,22,25);(H3,1,2,3,4) |
| Standard InChIKey | CGDDQFMPGMYYQP-UHFFFAOYSA-N |
| SMILES | CC(C)N(CCC(C1=CC=CC=C1)(C2=CC=CC=N2)C(=O)N)C(C)C.OP(=O)(O)O |
| Canonical SMILES | CC(C)N(CCC(C1=CC=CC=C1)(C2=CC=CC=N2)C(=O)N)C(C)C.OP(=O)(O)O |
| Appearance | Solid powder |
| Description | Disopyramide Phosphate is a class Ia antiarrhythmic agent with cardiac depressant properties. Disopyramide phosphate exerts its actions by blocking both sodium and potassium channels in cardiac membrane during phase 0 of the action potential. This slows the impulse conduction through the AV node and prolongs the duration of the action potential of normal cardiac cells in atrial and ventricular tissues. Disopyramide prolongs the QT interval and causes a widening of the QRS complex. It also possesses some anticholinergic and local anaesthetic properties. Disopyramide phosphate is used in the treatment of supraventricular tachycardia. Disopyramide phosphate is an organoammonium phosphate. It derives from a disopyramide. A class I anti-arrhythmic agent (one that interferes directly with the depolarization of the cardiac membrane and thus serves as a membrane-stabilizing agent) with a depressant action on the heart similar to that of guanidine. It also possesses some anticholinergic and local anesthetic properties. |
| Related CAS | 3737-09-5 (Parent) |
| Solubility | 65.6 [ug/mL] |
| Synonyms | Diisopyramide Disopyramide Disopyramide Monohydrochloride Disopyramide Phosphate Disopyramide Phosphate (1:1) Disopyramide Phosphate (1:1), (+-)-Isomer Disopyramide Phosphate (1:1), (R)-Isomer Disopyramide Phosphate (1:1), (S)-Isomer Disopyramide, (+-)-Isomer Disopyramide, (R)-Isomer Disopyramide, (S)-Isomer Disopyramide, D-Tartrate (1:1), (S)-Isomer Disopyramide, L-Tartrate (1:1), (R)-Isomer Disopyramide, L-Tartrate (1:1), (S)-Isomer Disopyramide, L-Tartrate (1:2), (+-)-Isomer Disopyramide, L-Tartrate, (S)-isomer Norpace Palpitin Palpitine Rhythmodan Ritmilen Rythmilen SC 13957 SC-13957 SC13957 |
| PubChem Compound | 30928 |
| Last Modified | Nov 11 2021 |
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